Cas no 2091769-17-2 (Fosmanogepix)
Fosmanogepix is a novel antifungal agent currently under investigation for the treatment of invasive fungal infections. It belongs to the class of glycosylphosphatidylinositol (GPI)-anchored wall synthesis inhibitors, targeting the fungal cell wall biosynthesis pathway. Its mechanism involves blocking the maturation of GPI-anchored proteins, essential for fungal cell wall integrity. Fosmanogepix exhibits broad-spectrum activity against clinically relevant pathogens, including Candida and Aspergillus species, as well as resistant strains. Its oral and intravenous formulations provide flexibility in administration, and its favorable pharmacokinetic profile supports once-daily dosing. Early studies suggest potential efficacy in refractory infections, with a reduced risk of cross-resistance compared to existing antifungals. Further clinical evaluation is ongoing.
Fosmanogepix structure
Product name:Fosmanogepix
Fosmanogepix Chemical and Physical Properties
Names and Identifiers
-
- Fosmanogepix
- APX001
- 1XQ871489P
- Fosmanogepix [INN]
- Fosmanogepix [USAN]
- Fosmanogepix (USAN/INN)
- WHO 10818
- DB15183
- E1211
- D11694
- Pyridinium, 2-amino-1-((phosphonooxy)methyl)-3-(3-((4-((2-pyridinyloxy)methyl)phenyl)methyl)-5-isoxazolyl)-, inner salt
- SCHEMBL22749842
- (12-Amino-6-oxa-1(3),7(2)-dipyridina-2(5,3)-(1,2)oxazola- 4(1,4)-benzenaheptaphan-11-ium-11-yl)methyl hydrogen phosphate
- (2-AMINO-3-(3-((4-(2-PYRIDYLOXYMETHYL)PHENYL)METHYL)ISOXAZOL-5-YL)PYRIDIN-1-IUM-1-YL)METHYL HYDROGEN PHOSPHATE
- 2091769-17-2
- [12-Amino-6-oxa-1(3),7(2)-dipyridina-2(5,3)-[1,2]oxazola-4(1,4)-benzenaheptaphan-11-ium-11-yl]methyl hydrogen phosphate
- CHEMBL4297591
- G17308
- (2-amino-3-(3-(4-((pyridin-2-yloxy)methyl)benzyl)isoxazol-5-yl)pyridin-1-ium-1-yl)methyl hydrogen phosphate
- DA-73536
- UNII-1XQ871489P
- APX-001
- [2-amino-3-[3-[[4-(pyridin-2-yloxymethyl)phenyl]methyl]-1,2-oxazol-5-yl]pyridin-1-ium-1-yl]methyl hydrogen phosphate
- EX-A5184
- Fosmanogepix [USAN:INN]
- AKOS040733187
-
- Inchi： 1S/C22H21N4O6P/c23-22-19(4-3-11-26(22)15-31-33(27,28)29)20-13-18(25-32-20)12-16-6-8-17(9-7-16)14-30-21-5-1-2-10-24-21/h1-11,13,23H,12,14-15H2,(H2,27,28,29)
- InChI Key： JQONJQKKVAHONF-UHFFFAOYSA-N
- SMILES： P(=O)([O-])(O[H])OC([H])([H])[N+]1=C([H])C([H])=C([H])C(=C1N([H])[H])C1=C([H])C(C([H])([H])C2C([H])=C([H])C(C([H])([H])OC3=C([H])C([H])=C([H])C([H])=N3)=C([H])C=2[H])=NO1
Computed Properties
- Exact Mass: 468.11987140g/mol
- Monoisotopic Mass: 468.11987140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 644
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 148
Fosmanogepix Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | RID76917-5 mg |
Fosmanogepix |
2091769-17-2 | 5mg |
$1,111.00 | 2023-01-02 | ||
| MedChemExpress | HY-119726-100mg |
Fosmanogepix |
2091769-17-2 | ≥97.0% | 100mg |
￥28000 | 2023-08-31 | |
| ChemScence | CS-0079972-100mg |
Fosmanogepix |
2091769-17-2 | ≥97.0% | 100mg |
$2800.0 | 2022-04-27 | |
| ChemScence | CS-0079972-5mg |
Fosmanogepix |
2091769-17-2 | ≥97.0% | 5mg |
$580.0 | 2022-04-27 | |
| ChemScence | CS-0079972-10mg |
Fosmanogepix |
2091769-17-2 | ≥97.0% | 10mg |
$850.0 | 2022-04-27 | |
| Biosynth | RID76917-2 mg |
Fosmanogepix |
2091769-17-2 | 2mg |
$583.00 | 2023-01-02 | ||
| Biosynth | RID76917-10 mg |
Fosmanogepix |
2091769-17-2 | 10mg |
$1,485.00 | 2023-01-02 | ||
| Ambeed | A1258267-10mg |
(2-Amino-3-(3-(4-((pyridin-2-yloxy)methyl)benzyl)isoxazol-5-yl)pyridin-1-ium-1-yl)methyl hydrogen phosphate |
2091769-17-2 | 98% | 10mg |
$1308.0 | 2024-07-20 | |
| Ambeed | A1258267-5mg |
(2-Amino-3-(3-(4-((pyridin-2-yloxy)methyl)benzyl)isoxazol-5-yl)pyridin-1-ium-1-yl)methyl hydrogen phosphate |
2091769-17-2 | 98% | 5mg |
$893.0 | 2024-07-20 | |
| MedChemExpress | HY-119726-50mg |
Fosmanogepix |
2091769-17-2 | ≥97.0% | 50mg |
￥19000 | 2023-08-31 |
Fosmanogepix Related Literature
-
Devashish Mehta,Varsha Saini,Avinash Bajaj RSC Med. Chem. 2023 14 1603
2091769-17-2 (Fosmanogepix) Related Products
- 2138824-55-0(Tert-butyl 2-(2-bromoethenyl)piperidine-1-carboxylate)
- 1780443-37-9((1-cyclobutyl-1H-1,2,3-triazol-4-yl)methanamine)
- 2171343-60-3((3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid)
- 859520-81-3(N-cyclopentyl-4-(propan-2-yl)cyclohexan-1-amine)
- 1998537-55-5((1S)-2,2,2-trifluoro-1-(1,3-thiazol-5-yl)ethan-1-ol)
- 105931-56-4(Boc-His(1-Mts)-OH DCHA)
- 1020051-88-0(2-[(2-hydroxyethyl)amino]-1-{1',3',5-triphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl}ethan-1-one)
- 2166203-44-5((2R)-2-amino-2-{3-ethyl(propan-2-yl)amino-1,2,4-oxadiazol-5-yl}ethane-1-thiol)
- 2026554-37-8(rac-2-[(1R,2S)-2-(trifluoroacetamido)cyclopentyl]acetic acid)
- 2228335-83-7(1-amino-2-(2,3-dihydro-1H-inden-2-yl)propan-2-ol)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:2091769-17-2)Fosmanogepix
Purity:99%/99%/99%
Quantity:1mg/5mg/10mg
Price ($):321.0/804.0/1177.0